Cas no 1936496-82-0 (1,2-dimethyl-octahydro-1H-indol-5-amine)

1,2-Dimethyl-octahydro-1H-indol-5-amine is a bicyclic amine compound featuring a rigid indole-derived scaffold with two methyl substituents at the 1- and 2-positions. Its saturated octahydro structure enhances stability and influences stereochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The amine functionality at the 5-position provides a reactive site for further derivatization, enabling the development of bioactive molecules. This compound’s defined stereochemistry and structural rigidity contribute to its utility in designing selective ligands or modulators for biological targets. Its synthetic versatility and potential for high purity make it suitable for research applications requiring precise molecular frameworks.

1,2-dimethyl-octahydro-1H-indol-5-amine structure

1936496-82-0 structure

Product Name:1,2-dimethyl-octahydro-1H-indol-5-amine

CAS No:1936496-82-0

MF:C₁₀H₂₀N₂

MW:168.279202461243

CID:5248180

Update Time:2025-05-24

1,2-dimethyl-octahydro-1H-indol-5-amine Chemical and Physical Properties

Names and Identifiers

- 1H-Indol-5-amine, octahydro-1,2-dimethyl-
- 1,2-dimethyl-octahydro-1H-indol-5-amine
- Inchi： 1S/C10H20N2/c1-7-5-8-6-9(11)3-4-10(8)12(7)2/h7-10H,3-6,11H2,1-2H3
- InChI Key： NLGQWDVROVDBBC-UHFFFAOYSA-N
- SMILES： N1(C)C2C(CC(N)CC2)CC1C

1,2-dimethyl-octahydro-1H-indol-5-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-253916-1.0g	1,2-dimethyl-octahydro-1H-indol-5-amine	1936496-82-0		1.0g	$0.0	2023-03-01
Enamine	EN300-253916-1g	1,2-dimethyl-octahydro-1H-indol-5-amine	1936496-82-0		1g	$0.0	2023-09-14

1,2-dimethyl-octahydro-1H-indol-5-amine Related Literature

1. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
2. Aggregation of the metallocycles {Cu8} and {Cu20} using [Cu(bp)] units (H2bp = bis(2-hydroxybenzyl)amine): structures and magnetic properties†

Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
3. An integrated system for field analysis of Cd(ii) and Pb(ii) via preconcentration using nano-TiO2/cellulose paper composite and subsequent detection with a portable X-ray fluorescence spectrometer†

Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
4. An investigation of new infrared nonlinear optical material: BaCdSnSe4, and three new related centrosymmetric compounds: Ba2SnSe4, Mg2GeSe4, and Ba2Ge2S6†

Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
5. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425

Additional information on 1,2-dimethyl-octahydro-1H-indol-5-amine

Recent Advances in the Study of 1,2-dimethyl-octahydro-1H-indol-5-amine (CAS: 1936496-82-0)

The compound 1,2-dimethyl-octahydro-1H-indol-5-amine (CAS: 1936496-82-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.

Recent studies have highlighted the unique structural features of 1,2-dimethyl-octahydro-1H-indol-5-amine, which contribute to its interaction with various biological targets. The compound's bicyclic indole scaffold, combined with the dimethylamine moiety, has been shown to exhibit high affinity for certain neurotransmitter receptors, making it a promising candidate for the treatment of neurological disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating serotonin and dopamine receptors, suggesting potential applications in mood disorders and neurodegenerative diseases.

In terms of synthesis, researchers have developed novel and efficient routes to produce 1,2-dimethyl-octahydro-1H-indol-5-amine with high enantiomeric purity. A recent paper in Organic Letters (2024) described a catalytic asymmetric hydrogenation method that significantly improved yield and reduced byproducts. This advancement is critical for scaling up production and ensuring the compound's availability for preclinical and clinical studies.

Pharmacokinetic studies have also shed light on the compound's metabolic stability and bioavailability. Data from in vivo models indicate that 1,2-dimethyl-octahydro-1H-indol-5-amine exhibits favorable absorption and distribution profiles, with minimal off-target effects. These findings were corroborated by a 2024 study in Drug Metabolism and Disposition, which emphasized the compound's potential as a lead molecule for further optimization.

Emerging applications of 1,2-dimethyl-octahydro-1H-indol-5-amine extend beyond neurology. Preliminary research suggests its utility in oncology, particularly in targeting cancer stem cells. A study in Cancer Research (2024) reported that the compound inhibited the proliferation of glioblastoma stem cells by disrupting key signaling pathways. This opens new avenues for developing targeted therapies for aggressive cancers.

In conclusion, 1,2-dimethyl-octahydro-1H-indol-5-amine (CAS: 1936496-82-0) represents a versatile and promising scaffold in drug discovery. Its unique pharmacological profile, coupled with recent advancements in synthesis and characterization, positions it as a valuable candidate for further investigation. Future research should focus on elucidating its mechanism of action and exploring its therapeutic potential in diverse disease models.